Sebacoyl biscyclohexylamide
Overview
Description
Sebacoyl biscyclohexylamide (SBCHA) is an organic compound that is widely used in scientific research. It has been studied extensively for its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Polyester Synthesis : Sebacoyl chloride, a related compound, is used in the synthesis of polyesters. In a study by Kricheldorf et al. (1999), it was polycondensed with 2,2-Dibutyl-2-stanna-1,3-dioxepane to produce macrocyclic polyesters, primarily used in material science for their unique properties【Kricheldorf et al., 1999】.
Preparation of Multicyclic Polyesters : Another application in material science involves the polycondensation of sebacoyl chloride with other compounds to create multicyclic polyesters. This process was explored by Kricheldorf et al. (2007) using 5,5‘,6,6‘-Tetrahydroxy-3,3,3‘,3‘-tetramethylspirobisindane and resulted in gels or soluble multicyclic polyesters【Kricheldorf et al., 2007】.
Synthesis of Bis-Derivatives : Sebacoyl isothiocyanate, a compound derived from sebacoyl, has been used in the synthesis of various bis-derivatives like bis(1,3,4-thiadiazole) and others, as noted by Thabet (2020). These derivatives have potential applications in pharmaceuticals and material chemistry【Thabet, 2020】.
Antimicrobial Activity : Sebacoyl derivatives have also been investigated for their antimicrobial properties. Mruthyunjayaswamy et al. (2005) synthesized macrocyclic di- and tetra-nuclear complexes from sebacoyl dicarboxamides which showed good antifungal and antibacterial activities【Mruthyunjayaswamy et al., 2005】.
Enhancing Bacterial Permeability : In the study by Brehm-Stecher and Johnson (2003), sesquiterpenoids, including sebacoyl derivatives, were investigated for their ability to increase bacterial susceptibility to antibiotics by enhancing bacterial permeability【Brehm-Stecher and Johnson, 2003】.
Synthesis of N,N'-bis Derivatives : Gao Qing-jiao (2009) synthesized N,N'-bis(salicyloyl)sebacic acid dihydrazide from sebacoyl chloride, a process that has implications in organic synthesis and material science【Gao Qing-jiao, 2009】.
Mechanism of Action
Target of Action
Sebacoyl biscyclohexylamide is a complex compound with a molecular formula of C34H60N2O2 It’s worth noting that sebacic acid, a related compound, has been found to interact with hemoglobin subunit alpha and beta in humans .
Biochemical Pathways
The specific biochemical pathways affected by this compound are not clearly defined in the available literature. Biochemical pathways are crucial for understanding the downstream effects of a compound. They involve a series of chemical reactions occurring within a cell, leading to changes in the cell’s state .
Pharmacokinetics
Pharmacokinetics describes how a drug is absorbed, distributed, metabolized, and excreted (ADME) in the body A related compound, sebacoyl dinalbuphine, has been studied for its pharmacokinetic properties .
Action Environment
The environment can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other compounds can affect how this compound interacts with its targets and its overall effectiveness .
properties
IUPAC Name |
N,N,N',N'-tetracyclohexyldecanediamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H60N2O2/c37-33(35(29-19-9-5-10-20-29)30-21-11-6-12-22-30)27-17-3-1-2-4-18-28-34(38)36(31-23-13-7-14-24-31)32-25-15-8-16-26-32/h29-32H,1-28H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTVYLEGWWLNNLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N(C2CCCCC2)C(=O)CCCCCCCCC(=O)N(C3CCCCC3)C4CCCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H60N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70279746 |
Source
|
| Record name | Sebacoyl biscyclohexylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70279746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
528.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5426-13-1 |
Source
|
| Record name | NSC14013 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=14013 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Sebacoyl biscyclohexylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70279746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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